Cas no 7633-68-3 (isotalatizidine)

• Product Name: isotalatizidine
• CAS No: 7633-68-3
• MF: C₂₃H₃₇NO₅
• MW: 407.5
• CID: 982583
• PubChem ID: 3084020
• Update Time: 2024-03-01

isotalatizidine Chemical and Physical Properties

Names and Identifiers

• isotalatizidine
• CID 139292041
• 1-Isotalatisidine
• 20-Ethyl-16β-methoxy-4-(methoxymethyl)aconitane-1α,8,14α-triol
• Isotalatisidine
• iso-Talatisidine
• Aconitane-1,8,14-triol, 20-ethyl-16-methoxy-4-(methoxymethyl)-, (1α,14α,16β)-
• DTXSID90997692
• (1S,5S,6S,8S,13R,16S)-11-Ethyl-6-methoxy-13-(methoxymethyl)-11-azahexacyclo[7.7.2.12,5.01,10.03,8.013,17]nonadecane-4,8,16-triol
• 7633-68-3
• 20-Ethyl-16-methoxy-4-(methoxymethyl)aconitane-1,8,14-triol
• (1S,2R,3R,4S,5S,6S,8S,9S,10R,13S,16S,17R)-11-Ethyl-6-methoxy-13-(methoxymethyl)-11-azahexacyclo[7.7.2.12,5.01,10.03,8.013,17]nonadecane-4,8,16-triol

• Inchi： 1S/C23H37NO5/c1-4-24-10-21(11-28-2)6-5-17(25)23-13-7-12-15(29-3)9-22(27,18(13)19(12)26)14(20(23)24)8-16(21)23/h12-20,25-27H,4-11H2,1-3H3/t12-,13?,14+,15+,16?,17+,18?,19?,20?,21+,22+,23-/m1/s1
• InChI Key： RBSZCNOWHDHRFZ-ZBEOZCTOSA-N
• SMILES： O[C@]12C[C@@H]([C@@H]3C(C1C(C3)[C@@]13[C@H](CC[C@@]4(COC)CN(CC)C1[C@@H]2CC34)O)O)OC

Computed Properties

• Exact Mass: 407.26717328g/mol
• Monoisotopic Mass: 407.26717328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 705
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 6
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 82.4
• XLogP3: 0.4

Experimental Properties

• Density: 1.31±0.1 g/cm3(Predicted)
• Melting Point: 140-2°C
• Boiling Point: 560.6±50.0 °C(Predicted)
• pka: 13.70±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Aconitane-type diterpenoid alkaloids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpenoids Aconitane-type diterpenoid alkaloids